Cas no 1620557-50-7 (3,5-diisocyanatopyridine)

3,5-Diisocyanatopyridine is a heterocyclic diisocyanate compound featuring two reactive isocyanate groups attached to a pyridine ring. Its key advantage lies in its dual functionality, enabling efficient crosslinking in polymer synthesis, particularly for high-performance polyurethanes and polyureas. The pyridine moiety enhances thermal stability and imparts potential coordination properties, making it useful in metal-organic frameworks (MOFs) or catalytic applications. The compound’s rigid aromatic structure contributes to improved mechanical properties in derived materials. It is also employed in specialty coatings and adhesives where chemical resistance and durability are critical. Careful handling is required due to the reactivity of the isocyanate groups.

3,5-diisocyanatopyridine structure

Product Name:3,5-diisocyanatopyridine

CAS No:1620557-50-7

MF:C₇H₃N₃O₂

MW:161.117620706558

CID:6297197

PubChem ID:140239326

Update Time:2025-06-06

3,5-diisocyanatopyridine Chemical and Physical Properties

Names and Identifiers

- 3,5-diisocyanatopyridine
- EN300-1592439
- 1620557-50-7
- Inchi： 1S/C7H3N3O2/c11-4-9-6-1-7(10-5-12)3-8-2-6/h1-3H
- InChI Key： HFXNZIDCNZYDDW-UHFFFAOYSA-N
- SMILES： O=C=NC1C=NC=C(C=1)N=C=O

Computed Properties

Exact Mass: 161.022526347g/mol
Monoisotopic Mass: 161.022526347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 71.8Å²

3,5-diisocyanatopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1592439-0.05g	3,5-diisocyanatopyridine	1620557-50-7	0.05g	$612.0	2023-06-04
Enamine	EN300-1592439-0.1g	3,5-diisocyanatopyridine	1620557-50-7	0.1g	$640.0	2023-06-04
Enamine	EN300-1592439-0.25g	3,5-diisocyanatopyridine	1620557-50-7	0.25g	$670.0	2023-06-04
Enamine	EN300-1592439-0.5g	3,5-diisocyanatopyridine	1620557-50-7	0.5g	$699.0	2023-06-04
Enamine	EN300-1592439-1.0g	3,5-diisocyanatopyridine	1620557-50-7	1g	$728.0	2023-06-04
Enamine	EN300-1592439-2.5g	3,5-diisocyanatopyridine	1620557-50-7	2.5g	$1428.0	2023-06-04
Enamine	EN300-1592439-5.0g	3,5-diisocyanatopyridine	1620557-50-7	5g	$2110.0	2023-06-04
Enamine	EN300-1592439-10.0g	3,5-diisocyanatopyridine	1620557-50-7	10g	$3131.0	2023-06-04
Enamine	EN300-1592439-50mg	3,5-diisocyanatopyridine	1620557-50-7	50mg	$612.0	2023-09-23
Enamine	EN300-1592439-100mg	3,5-diisocyanatopyridine	1620557-50-7	100mg	$640.0	2023-09-23